1-methyl-6-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C16H14N4O2S/c1-20-15(21)5-4-12(19-20)16(22)18-10-11-6-7-17-13(9-11)14-3-2-8-23-14/h2-9H,10H2,1H3,(H,18,22)
• InChI Key: NPCBJBNJRHMHSP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

1-methyl-6-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H14N4O2S and its molecular weight is 326.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Research in heterocyclic chemistry has explored the synthesis and reactions of compounds structurally related to "1-methyl-6-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridazine-3-carboxamide". Studies have delved into various reactions of tetrahydropyrimidine-5-carboxylic acid derivatives, leading to the creation of new compounds with potential biological activities. For example, Kappe and Roschger investigated reactions leading to the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, among others, highlighting the versatility of these compounds in generating diverse heterocyclic structures (Kappe & Roschger, 1989).

Biological Activity and Pharmaceutical Applications

Further research has focused on the biological activities of pyridinethiones and derivatives, aiming at the development of compounds with valuable biological and pharmacological properties. Youssef et al. reported on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using both conventional and microwave techniques, suggesting the potential of these compounds in pharmaceutical applications due to their valuable biological activities (Youssef, Azab, & Youssef, 2012).

Antimicrobial and Antifungal Activities

The exploration of new antimicrobial and antifungal agents remains a crucial area of pharmaceutical research. Gad-Elkareem et al. synthesized thio-substituted ethyl nicotinate derivatives, which underwent cyclization to form thieno[2,3-b]pyridines and pyridothienopyrimidine derivatives. Some of these compounds were screened for their in vitro antimicrobial activities, showcasing the potential of such compounds in the development of new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).